Cas no 1061755-74-5 (1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one)
1-{3,9-Diazaspiro[5.5]undecan-3-yl}ethan-1-one is a spirocyclic compound featuring a diazaspiro core structure, which confers unique steric and electronic properties. Its rigid bicyclic framework enhances stability and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both tertiary amine and ketone functional groups allows for versatile reactivity, facilitating further derivatization. This compound is particularly useful in the development of bioactive molecules, including receptor modulators and enzyme inhibitors, due to its ability to impart conformational constraint. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its synthetic utility is further underscored by compatibility with a range of reaction conditions.
1061755-74-5 structure
Product Name:1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one
CAS No:1061755-74-5
MF:C11H20N2O
MW:196.289302825928
MDL:MFCD13180656
CID:832222
Update Time:2025-10-14
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3,9-diazaspiro[5.5]undec-3-yl)-
- 1-(3,9-DIAZASPIRO[5.5]UNDEC-3-YL)-ETHANONE
- 1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one
-
- MDL: MFCD13180656
- Inchi: 1S/C11H20N2O/c1-10(14)13-8-4-11(5-9-13)2-6-12-7-3-11/h12H,2-9H2,1H3
- InChI Key: IJAGJCNXGXEORG-UHFFFAOYSA-N
- SMILES: C12(CCNCC1)CCN(C(=O)C)CC2
Computed Properties
- Exact Mass: 196.15800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 32.34000
- LogP: 1.26520
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1070486-1g |
1-(3,9-diazaspiro[5.5]undecan-3-yl)ethan-1-one |
1061755-74-5 | 98% | 1g |
¥4947.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2951-500MG |
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one |
1061755-74-5 | 95% | 500MG |
¥ 2,560.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2951-1G |
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one |
1061755-74-5 | 95% | 1g |
¥ 3,201.00 | 2023-03-30 | |
| eNovation Chemicals LLC | D595096-1g |
1-(3,9-DIAZASPIRO[5.5]UNDEC-3-YL)-ETHANONE |
1061755-74-5 | 95% | 1g |
$1150 | 2024-08-03 | |
| eNovation Chemicals LLC | D595096-1g |
1-(3,9-DIAZASPIRO[5.5]UNDEC-3-YL)-ETHANONE |
1061755-74-5 | 95% | 1g |
$1150 | 2025-02-19 | |
| Ambeed | A538284-1g |
1-(3,9-Diazaspiro[5.5]undecan-3-yl)ethan-1-one |
1061755-74-5 | 98% | 1g |
$456.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2951-100mg |
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one |
1061755-74-5 | 95% | 100mg |
¥1155.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2951-250mg |
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one |
1061755-74-5 | 95% | 250mg |
¥1538.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2951-500mg |
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one |
1061755-74-5 | 95% | 500mg |
¥2561.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2951-1g |
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one |
1061755-74-5 | 95% | 1g |
¥3201.0 | 2024-04-26 |
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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